methyl 4-({3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate

• IUPAC Name: methyl 4-[(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)methyl]benzoate
• InChI: InChI=1S/C15H15N5O3/c1-3-20-13-12(17-18-20)14(21)19(9-16-13)8-10-4-6-11(7-5-10)15(22)23-2/h4-7,9H,3,8H2,1-2H3
• InChI Key: JVOZYBUCFDQTIE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=O)N(C=N2)CC3=CC=C(C=C3)C(=O)OC)N=N1
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol

Description

The compound you mentioned is a derivative of triazolopyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They have a wide range of applications, especially in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, the 1H-NMR spectrum can provide information about the hydrogen environments in the molecule.

Chemical Reactions Analysis

The chemical reactions involving triazolopyrimidines would depend on the specific substituents present on the ring. Generally, these compounds can undergo a variety of reactions, including condensation reactions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Many triazolopyrimidines have important pharmacological activities, such as antitumor, antimalarial, antimicrobial, anti-inflammatory, and antifungal properties.

Future Directions

The future directions in the study of triazolopyrimidines and related compounds could involve the development of new synthetic methods, exploration of their biological activities, and their potential applications in medicinal chemistry.